N-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-2-methylquinolin-6-amine
Overview
Description
N-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-2-methylquinolin-6-amine, also known as DMQA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research. DMQA is a heterocyclic compound that contains a triazine ring, a quinoline ring, and two morpholine rings.
Mechanism of Action
The mechanism of action of N-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-2-methylquinolin-6-amine is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. This compound has been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in the regulation of cell signaling pathways. This compound has also been shown to inhibit the activity of topoisomerases, which are involved in DNA replication and repair. The induction of apoptosis by this compound is thought to involve the activation of caspases, which are enzymes that play a key role in programmed cell death.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of enzyme activity, the induction of apoptosis, and the modulation of cell signaling pathways. This compound has also been shown to exhibit anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
N-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-2-methylquinolin-6-amine has several advantages for lab experiments, including its potent inhibitory activity against certain enzymes and its potential anticancer activity. However, this compound also has limitations, such as its low solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on N-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-2-methylquinolin-6-amine, including the development of more efficient synthesis methods, the investigation of its potential applications in drug discovery and development, and the elucidation of its mechanism of action. This compound has also been suggested as a potential probe for the study of protein tyrosine phosphatases and topoisomerases, which are important targets for drug discovery. Additionally, the investigation of this compound's potential applications in other fields, such as materials science and catalysis, may also be of interest.
Scientific Research Applications
N-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-2-methylquinolin-6-amine has been studied for its potential applications in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to exhibit potent inhibitory activity against certain enzymes, such as protein tyrosine phosphatases and topoisomerases, which are involved in various biological processes. This compound has also been investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
N-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-2-methylquinolin-6-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N7O2/c1-15-2-3-16-14-17(4-5-18(16)22-15)23-19-24-20(27-6-10-29-11-7-27)26-21(25-19)28-8-12-30-13-9-28/h2-5,14H,6-13H2,1H3,(H,23,24,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUSQTZKPCCIICT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)C=C(C=C2)NC3=NC(=NC(=N3)N4CCOCC4)N5CCOCC5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N7O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.